Cas no 457639-26-8 (2,5-Dimethyl Celecoxib)

2,5-Dimethyl Celecoxib is a structural analog of Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor. This modified derivative incorporates methyl groups at the 2- and 5-positions of the phenyl ring, potentially enhancing its pharmacokinetic and pharmacodynamic properties. The compound retains COX-2 selectivity, which may contribute to reduced gastrointestinal side effects compared to non-selective NSAIDs. Its structural modifications could improve metabolic stability, bioavailability, or binding affinity, making it a candidate for further pharmacological investigation. 2,5-Dimethyl Celecoxib is primarily used in research settings to explore structure-activity relationships and optimize anti-inflammatory, analgesic, and antipyretic effects while minimizing adverse reactions. It serves as a valuable tool for studying COX-2 inhibition mechanisms.
2,5-Dimethyl Celecoxib structure
2,5-Dimethyl Celecoxib structure
Product Name:2,5-Dimethyl Celecoxib
CAS No:457639-26-8
MF:C18H16F3N3O2S
MW:395.398753166199
CID:1063675
PubChem ID:329755121
Update Time:2025-05-28

2,5-Dimethyl Celecoxib Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl Celecoxib
    • 2,5-Dimethyl-celecoxib
    • 2,5-Dimethylcelecoxib 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide
    • 2,5-Dimethyl-celecoxib DMC
    • Dimethylcelecoxib, 2,5-
    • 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
    • 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide
    • 4-[5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
    • 2,5-Dimethylcelecoxib
    • 2,5-Dimethylcelecoxib 100 microg/mL in Acetonitrile
    • CS-W011711
    • CCG-357033
    • HB3717
    • Dimethyl Celecoxib
    • STL56MF6TH
    • SCHEMBL2228663
    • TS-08830
    • 2,5-DimethylCelecoxib-d4
    • CHEMBL2163630
    • 2,5-Dimethyl-celecoxib, >=98% (HPLC)
    • NTFOSUUWGCDXEF-UHFFFAOYSA-N
    • Benzenesulfonamide, 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • DTXSID00196614
    • BCP08101
    • AKOS027475480
    • 457639-26-8
    • 2,5-Dimethyl-celecoxib, VETRANAL(TM), analytical standard
    • NCGC00485044-01
    • C18H16F3N3O2S
    • HY-W010995
    • 4-(5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
    • Benzenesulfonamide, 4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-; 4-[5-(2,5-Dimethylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
    • 2,5-dimethyl Celecoxib, DMC
    • MDL: MFCD19443858
    • Inchi: 1S/C18H16F3N3O2S/c1-11-3-4-12(2)15(9-11)16-10-17(18(19,20)21)23-24(16)13-5-7-14(8-6-13)27(22,25)26/h3-10H,1-2H3,(H2,22,25,26)
    • InChI Key: NTFOSUUWGCDXEF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=C(C)C=CC=1C)(N)(=O)=O

Computed Properties

  • Exact Mass: 395.09200
  • Monoisotopic Mass: 395.09153242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
  • PSA: 86.36000
  • LogP: 5.60340

2,5-Dimethyl Celecoxib Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Storage Condition:2-8°C

2,5-Dimethyl Celecoxib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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